molecular formula C22H28ClN3O4S2 B2563735 N-(3-(dimethylamino)propyl)-2-(ethylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride CAS No. 1216674-28-0

N-(3-(dimethylamino)propyl)-2-(ethylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride

Cat. No. B2563735
CAS RN: 1216674-28-0
M. Wt: 498.05
InChI Key: VVTZIFMUIRUOAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-(dimethylamino)propyl)-2-(ethylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C22H28ClN3O4S2 and its molecular weight is 498.05. The purity is usually 95%.
BenchChem offers high-quality N-(3-(dimethylamino)propyl)-2-(ethylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(dimethylamino)propyl)-2-(ethylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Activities

Compounds with similar structural features have been synthesized and evaluated for their potential as antimicrobial and anticancer agents. For instance, derivatives of benzothiazole have shown significant antimicrobial and anticancer activities, suggesting that related compounds might possess similar properties. The structural modification of these compounds can lead to the development of new therapeutic agents with improved efficacy and selectivity (Deep et al., 2016).

Inhibitory Effects on Enzymes

Certain benzamide and benzothiazole derivatives have been found to inhibit specific enzymes, such as acetylcholinesterase (AChE) and thymidylate synthase (TS), which are targets for treating diseases like Alzheimer's and cancer, respectively. This implies that compounds with a similar molecular framework could be explored as enzyme inhibitors, providing a basis for the design of new drugs targeting these enzymes (Brown-Proctor et al., 1999; Marsham et al., 1989).

Photodynamic Therapy Applications

The synthesis of new benzothiazole derivatives with high singlet oxygen quantum yields suggests their utility in photodynamic therapy (PDT), a treatment modality for cancer. These compounds, due to their photochemical and photophysical properties, could serve as photosensitizers in PDT, indicating that similar compounds might also be applicable in such therapeutic approaches (Pişkin et al., 2020).

Corrosion Inhibition

Benzothiazole derivatives have also been studied for their corrosion inhibiting effects on steel in acidic environments, suggesting that similar compounds could be explored for their potential applications in protecting metals from corrosion. This could have significant implications in industrial and engineering contexts, where corrosion resistance is crucial (Hu et al., 2016).

properties

IUPAC Name

N-[3-(dimethylamino)propyl]-2-ethylsulfonyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H27N3O4S2.ClH/c1-5-31(27,28)19-13-7-6-10-16(19)21(26)25(15-9-14-24(2)3)22-23-20-17(29-4)11-8-12-18(20)30-22;/h6-8,10-13H,5,9,14-15H2,1-4H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VVTZIFMUIRUOAD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCS(=O)(=O)C1=CC=CC=C1C(=O)N(CCCN(C)C)C2=NC3=C(C=CC=C3S2)OC.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H28ClN3O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

498.1 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-(dimethylamino)propyl)-2-(ethylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.